Cas no 867284-77-3 (4-(1,2,3,4-tetrahydronaphthalen-1-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(1,2,3,4-tetrahydronaphthalen-1-yl)-1,3-thiazol-2-amine
• CAS No: 867284-77-3
• MF: C₁₃H₁₄N₂S
• MW: 230.328661441803
• CID: 3277779
• PubChem ID: 11586677
• Update Time: 2025-06-12

4-(1,2,3,4-tetrahydronaphthalen-1-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-THIAZOLAMINE, 4-(1,2,3,4-TETRAHYDRO-1-NAPHTHALENYL)-
• 4-(1,2,3,4-tetrahydronaphthalen-1-yl)-1,3-thiazol-2-amine
• EN300-1868772
• 867284-77-3
• SCHEMBL8280882

• Inchi： 1S/C13H14N2S/c14-13-15-12(8-16-13)11-7-3-5-9-4-1-2-6-10(9)11/h1-2,4,6,8,11H,3,5,7H2,(H2,14,15)
• InChI Key： LIIZLQSPQSBUNZ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 230.08776963Da
• Monoisotopic Mass: 230.08776963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 4-(1,2,3,4-tetrahydronaphthalen-1-yl)-1,3-thiazol-2-amine

Professional Introduction to 4-(1,2,3,4-tetrahydronaphthalen-1-yl)-1,3-thiazol-2-amine (CAS No. 867284-77-3)

4-(1,2,3,4-tetrahydronaphthalen-1-yl)-1,3-thiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 867284-77-3, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The structural motif of this molecule combines a naphthalene derivative with a thiazole ring system, which is known for its biological activity and versatility in synthetic chemistry.

The core structure of 4-(1,2,3,4-tetrahydronaphthalen-1-yl)-1,3-thiazol-2-amine consists of a tetrahydronaphthalene moiety linked to a thiazole ring. The tetrahydronaphthalene component introduces a rigid aromatic system with a hydrogenated bridge, which can influence the electronic and steric properties of the molecule. This feature makes it particularly interesting for designing molecules with specific interactions with biological targets. The thiazole ring, on the other hand, is a well-known pharmacophore found in numerous bioactive compounds, including antibiotics and antifungal agents.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The combination of naphthalene and thiazole in 4-(1,2,3,4-tetrahydronaphthalen-1-yl)-1,3-thiazol-2-amine offers a unique platform for exploring new chemical space. This compound has been studied for its potential role in modulating various biological pathways, particularly those involving inflammation and oxidative stress. The presence of both aromatic and heterocyclic systems suggests that this molecule may exhibit multiple modes of action.

One of the most compelling aspects of 4-(1,2,3,4-tetrahydronaphthalen-1-yl)-1,3-thiazol-2-amine is its potential as a scaffold for drug discovery. Researchers have been exploring its derivatives to identify more potent and selective inhibitors of key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. The flexibility provided by the tetrahydronaphthalene ring allows for fine-tuning of the molecule's shape and electronic properties to optimize binding affinity to biological targets.

Recent studies have highlighted the importance of molecular diversity in drug development. Compounds like 4-(1,2,3,4-tetrahydronaphthalen-1-yl)-1,3-thiazol-2-amine contribute to this diversity by introducing novel structural motifs that can be further modified to enhance their pharmacological properties. For instance, modifications at the position of the thiazole ring or the tetrahydronaphthalene moiety can lead to significant changes in activity profiles. This underscores the need for comprehensive structure-activity relationship (SAR) studies to fully understand the potential of this compound class.

The synthesis of 4-(1,2,3,4-tetrahydronaphthalen-1-yl)-1,3-thiazol-2-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the functionalization of the tetrahydronaphthalene precursor followed by coupling with the thiazole ring system. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently.

In terms of biological activity, preliminary investigations have shown that derivatives of 4-(1,2,3,4-tetrahydronaphthalen-1-yl)-1,3-thiazol-2-amine exhibit promising effects on various cellular pathways. For example, some derivatives have demonstrated anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, there is evidence suggesting that certain analogs may interact with ion channels or receptors relevant to neurological disorders.

The development of new therapeutic agents relies heavily on robust preclinical testing to assess safety and efficacy. While 4-(1，2，3，4-tetrahydronaphthalen-l -yI)-l，3 -thiazoI -z -amine itself may not be ready for clinical trials yet，its derivatives are being evaluated through various in vitro and in vivo models。 These studies aim to identify potential lead compounds that can be further developed into drugs with improved pharmacokinetic profiles。

The future direction of research on 4-(l ，z ，z ，z -tetrahydronaphthalen-l -yI ) -l ，z -thiazoI z -amine includes exploring its role in modulating immune responses and its potential use in combination therapies。 The compound's unique structural features make it a valuable starting point for designing molecules with enhanced selectivity and reduced side effects。 As our understanding of biological mechanisms continues to evolve，so too will our ability to harness this compound's potential for therapeutic benefit。

In conclusion，4-(l ，z ，z ，z -tetrahydronaphthalen-l -yI ) -l ，z -thiazoI z -amine represents an exciting avenue in pharmaceutical chemistry。 Its combination of atetrahydronaphthalene moiety with athiazoIe ring offers a rich scaffold for drug discovery。 With ongoing research focused on optimizing its synthesis、biological activity、and pharmacokinetic properties，this compound holds promise as a precursor to novel therapeutic agents that could address various diseases。